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Compound of Interest

Compound Name: 4-Aminopentan-2-ol

Cat. No.: B1281818 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 4-Aminopentan-2-ol, ensuring operational integrity and adherence to safety

protocols.

Immediate Safety and Hazard Profile
4-Aminopentan-2-ol is a chemical compound that requires careful handling due to its

hazardous properties. It is classified as a combustible liquid that is harmful if swallowed, can

cause severe skin burns and eye damage, and may lead to respiratory irritation.[1]

Understanding these hazards is the first step in ensuring safe operational procedures.
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Hazard Classification GHS Pictogram Hazard Statement

Flammable liquids (Category

4)
No Pictogram H227: Combustible liquid

Acute toxicity, oral (Category

4)
Danger H302: Harmful if swallowed

Skin corrosion/irritation

(Category 1B)
Danger

H314: Causes severe skin

burns and eye damage

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

Danger
H335: May cause respiratory

irritation

Source: European Chemicals Agency (ECHA)[1]

Step-by-Step Disposal Protocol
The disposal of 4-Aminopentan-2-ol must be managed as hazardous waste. Under no

circumstances should it be disposed of down the drain or in regular trash. The following

workflow outlines the mandatory procedure for its safe disposal.
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Preparation

Waste Containment

Temporary Storage

Final Disposal

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Work in a Ventilated Fume Hood

3. Select a Designated, Labeled,
and Compatible Waste Container

4. Carefully Transfer Waste into Container

5. Securely Seal the Container

6. Store in a Designated Hazardous
Waste Accumulation Area

7. Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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